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Compound of Interest

Compound Name: HDM201

Cat. No.: B1574343

Get Quote

For researchers and drug development professionals, the proper handling and disposal of

potent chemical compounds like HDM201 (Siremadlin) is a critical component of laboratory

safety and environmental responsibility. Adherence to established protocols minimizes risks

and ensures regulatory compliance. This guide provides essential, step-by-step information for

the safe disposal of HDM201.

HDM201 is a highly potent and selective p53-MDM2 interaction inhibitor.[1][2] As with many

antineoplastic and cytotoxic agents used in research, it is prudent to handle and dispose of

HDM201 as hazardous chemical waste.[3]

Immediate Safety and Handling Precautions
Before beginning any work with HDM201, it is imperative to consult the Safety Data Sheet

(SDS) to understand the specific hazards associated with the compound.[4] All personnel

handling HDM201 must be trained on its potential risks and the necessary safety measures.

Personal Protective Equipment (PPE): A thorough risk assessment of the planned experiment

should be conducted to determine the appropriate level of PPE. The following are general

recommendations:
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Hand Protection: Wear chemical-resistant gloves, such as nitrile or neoprene. Always inspect

gloves for any signs of damage before use.

Eye Protection: Use safety glasses with side shields or chemical safety goggles, especially

when there is a risk of splashing.

Body Protection: A fully buttoned laboratory coat is essential to protect against accidental

spills.

Respiratory Protection: Work in a well-ventilated area, preferably within a certified chemical

fume hood, particularly when handling the solid compound to avoid inhalation of dust

particles.

HDM201 Properties and Storage
Proper storage is crucial for maintaining the integrity of HDM201 and ensuring safety within the

laboratory.

Property Information Citations

Synonyms NVP-HDM201, Siremadlin [5]

CAS Number 1448867-41-1 [5]

Molecular Formula C₂₆H₂₄Cl₂N₆O₄

Molecular Weight 555.4 g/mol

Form Solid

Storage (Solid) -20°C [1][5][6]

Storage (In Solvent)
-80°C (6 Months); -20°C (6

Months)
[1]

Solubility
>50 mg/ml in DMSO, >51.8

mg/mL in EtOH
[6]
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The disposal of HDM201 and any materials contaminated with it must be managed with care to

prevent exposure and environmental contamination.

Waste Segregation and Collection:

Solid Waste: All solid waste contaminated with HDM201, including unused or expired

product, contaminated PPE (gloves, etc.), bench paper, and pipette tips, must be collected

in a designated, leak-proof, and clearly labeled hazardous waste container. The container

should be made of a material compatible with the chemical.[7]

Liquid Waste: Solutions containing HDM201 should be collected in a separate, sealed,

and appropriately labeled hazardous waste container. Do not mix HDM201 waste with

other waste streams unless compatibility has been confirmed.[8]

Sharps Waste: Any sharps, such as needles or razor blades, contaminated with HDM201
must be disposed of in a designated, puncture-resistant, and leak-proof sharps container.

[7] If a syringe contains residual HDM201 solution, it should be disposed of as hazardous

chemical waste, not in a standard sharps container.[3]

Labeling of Waste Containers: All hazardous waste containers must be clearly labeled with

the following information:[7][8]

The words "Hazardous Waste"

The full chemical name: "HDM201 (Siremadlin)"

The CAS number: "1448867-41-1"

The primary hazards (e.g., "Toxic," "Chemical Waste")

The date the waste was first added to the container.

Storage of Hazardous Waste: Hazardous waste containers should be stored in a designated,

secure area away from general laboratory traffic. This area should be well-ventilated and

have secondary containment to mitigate spills. Incompatible waste streams must be

segregated to prevent adverse reactions.[7][8]
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Final Disposal: The disposal of HDM201 waste must be handled by a licensed hazardous

waste disposal company. Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and disposal of the waste. Do not attempt to dispose of

HDM201 down the drain or in the regular trash.[7][9]

Spill Response Procedures
In the event of a spill, immediate and appropriate action is necessary to contain the material

and protect personnel.

Evacuate and Secure the Area: Alert personnel in the immediate vicinity of the spill. If the

spill is large or there is a risk of airborne dust, evacuate the area and restrict access.

Don Appropriate PPE: Before any cleanup is attempted, ensure you are wearing the

appropriate personal protective equipment as outlined above.

Contain the Spill:

For solid spills: Carefully cover the powder with a damp paper towel to prevent the

generation of dust.

For liquid spills: Use an inert absorbent material, such as vermiculite or a chemical spill

pillow, to contain the liquid.

Cleanup and Decontamination: Carefully collect the contained material and place it in a

labeled hazardous waste container. Clean the spill area thoroughly with an appropriate

solvent, and dispose of all cleanup materials as hazardous waste.

Reporting: Report the spill to your laboratory supervisor and your institution's EHS

department.
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Preparation & Handling Waste Generation
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Caption: Workflow for the proper disposal of HDM201 waste in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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